Cas no 1089669-71-5 (2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid)
1089669-71-5 structure
Product Name:2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid
CAS No:1089669-71-5
MF:C11H15BN2O2
MW:218.060002565384
CID:2113025
Update Time:2023-08-04
2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 2-tert-butyl-1H-pyrrolo[2,3-b]pyridin-4-ylboronic acid
- (2-tert-butyl-1H-pyrrolo[2,3-b]pyridin-4-yl)boronic acid
- QYRHLEWZWFSJEU-UHFFFAOYSA-N
- [2-(1,1-Dimethylethyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]boronic acid
- 2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid
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- Inchi: 1S/C11H15BN2O2/c1-11(2,3)9-6-7-8(12(15)16)4-5-13-10(7)14-9/h4-6,15-16H,1-3H3,(H,13,14)
- InChI Key: QYRHLEWZWFSJEU-UHFFFAOYSA-N
- SMILES: OB(C1C=CN=C2C=1C=C(C(C)(C)C)N2)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 255
- Topological Polar Surface Area: 69.1
2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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